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Compound of Interest

Compound Name:
(S)-N-Boc-2-

hydroxymethylmorpholine

Cat. No.: B156450 Get Quote

An In-depth Technical Guide to (S)-N-Boc-2-hydroxymethylmorpholine for Researchers and

Drug Development Professionals

Introduction
(S)-N-Boc-2-hydroxymethylmorpholine (CAS No. 135065-76-8) is a chiral heterocyclic

compound that serves as a versatile building block in medicinal and organic chemistry. Its rigid

morpholine scaffold, coupled with the functional handles of a primary alcohol and a Boc-

protected amine, makes it a valuable intermediate in the synthesis of a wide array of

biologically active molecules.[1] The morpholine ring is a privileged structure in drug discovery,

known to improve pharmacokinetic properties such as aqueous solubility and metabolic

stability.[2] Consequently, this compound is frequently utilized in the development of novel

therapeutics, particularly those targeting the central nervous system (CNS).[2] This guide

provides a comprehensive overview of its commercial availability, key technical data, and

relevant experimental protocols for its synthesis and analysis.

Commercial Suppliers and Quantitative Data
A variety of chemical suppliers offer (S)-N-Boc-2-hydroxymethylmorpholine, with purities

typically suitable for research and development purposes. The table below summarizes the

offerings from several prominent suppliers, providing a comparative overview of purity levels

and physical properties.
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Suppli
er

Purity
Price
(USD)

CAS
Numbe
r

Molec
ular
Formul
a

Molec
ular
Weight
( g/mol
)

Meltin
g Point
(°C)

Boiling
Point
(°C)

Densit
y
(g/cm³)

Dideu

Industri

es

Group

Limited

≥99.0% $1.10/g
135065

-76-8

C₁₀H₁₉

NO₄
217.26 60-62 321 1.118

Shaanxi

Dideu

Medich

em Co.

Ltd.

>99%
$0.01/K

g

135065

-76-8

C₁₀H₁₉

NO₄
217.26 60-62 321 1.118

Career

Henan

Chemic

al Co.

98%
$1.00/K

g

135065

-76-8

C₁₀H₁₉

NO₄
217.26 60-62 321 1.118

EAST

CHEMS

OURCE

S

LIMITE

D

99%

$18.00-

20.00/K

g

135065

-76-8

C₁₀H₁₉

NO₄
217.26 60-62 321 1.118

JR

MediCh

em LLC

98% N/A
135065

-76-8

C₁₀H₁₉

NO₄
217.26 N/A N/A N/A

Alfa

Aesar
98%

1372.0

CNY/g

135065

-76-8

C₁₀H₁₉

NO₄
217.26 60-62 321 1.118
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Oakwo

od

Chemic

al

N/A N/A
135065

-76-8

C₁₀H₁₉

NO₄
217.26 N/A N/A N/A

Note: Prices are subject to change and may vary based on quantity and supplier. Data is

compiled from various supplier websites.[3][4][5][6][7]

Experimental Protocols
Synthesis of (S)-N-Boc-2-hydroxymethylmorpholine
An operationally simple and chromatography-free synthesis has been developed, starting from

(S)-epichlorohydrin. This method allows for high process throughput, making it suitable for

larger-scale preparations.[1]

Procedure:

Reaction Setup: In an inert atmosphere, L-Serine is dissolved in methanol and cooled to

below 0°C.

Esterification: Thionyl chloride is added slowly to the reaction mixture, which is then refluxed

for 3 hours. The mixture is concentrated and co-evaporated with ether to yield (S)-methyl 2-

amino-3-hydroxypropanoate.[8]

Boc Protection: The amino group of the serine methyl ester is protected using di-tert-butyl

dicarbonate ((Boc)₂O) in the presence of a base like triethylamine in a solvent such as

dichloromethane. The reaction is typically stirred at room temperature for several hours.[9]

Cyclization: The N-Boc protected serine methyl ester undergoes cyclization. This can be

achieved by refluxing with 2,2-dimethoxypropane (DMP) and a catalytic amount of para-

toluenesulfonic acid (PTSA) in a solvent like benzene to form the oxazolidine derivative.[8]

Reduction and Ring Formation: The ester group of the cyclized intermediate is reduced to a

primary alcohol, which can then be induced to form the morpholine ring.
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Caption: Synthetic pathway for (S)-N-Boc-2-hydroxymethylmorpholine from L-Serine.
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Purity Analysis
The purity of (S)-N-Boc-2-hydroxymethylmorpholine is typically assessed using a

combination of chromatographic and spectroscopic techniques. High-Performance Liquid

Chromatography (HPLC) is the primary method for determining chemical purity.

Recommended Method: Reversed-Phase HPLC (RP-HPLC)

Instrumentation: HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A typical gradient would be from 5% to 95% Mobile Phase B over 20-30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Sample Preparation: A dilute solution of the compound (e.g., 1 mg/mL) in the mobile phase.

Structural Confirmation

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and identify any impurities with unique proton or carbon signals.[10][11]

Mass Spectrometry (MS): Used to verify the molecular weight of the compound.[10]

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

molecule.[12]

Applications and Signaling Pathways
(S)-N-Boc-2-hydroxymethylmorpholine is a key intermediate in the synthesis of various

pharmaceutical agents.[13] The morpholine moiety often serves as a scaffold to correctly orient
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pharmacophoric groups or to modulate the physicochemical properties of a drug candidate,

enhancing its potential for CNS penetration.[2]

Role in Drug Discovery:

Scaffold for CNS Agents: The rigid conformation of the morpholine ring is utilized to position

substituents in a specific spatial arrangement for optimal interaction with biological targets.[2]

PK/PD Modulation: The presence of the morpholine ring can improve pharmacokinetic and

pharmacodynamic properties, such as solubility and metabolic stability.[2]

Synthesis of Chiral Drugs: As a chiral building block, it is instrumental in the enantioselective

synthesis of complex molecules.

The general workflow for utilizing this intermediate in a drug discovery program is outlined

below.
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Caption: Workflow for the use of (S)-N-Boc-2-hydroxymethylmorpholine in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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